7-Cyclopropylbenzo[b]thiophene-2-carboxylic acid

• IUPAC Name: 7-cyclopropyl-1-benzothiophene-2-carboxylic acid
• InChI: InChI=1S/C12H10O2S/c13-12(14)10-6-8-2-1-3-9(7-4-5-7)11(8)15-10/h1-3,6-7H,4-5H2,(H,13,14)
• InChI Key: GPXOVSGXSBJUEO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC=CC3=C2SC(=C3)C(=O)O
• Molecular Formula: C12H10O2S
• Molecular Weight: 218.27 g/mol
• CAS No.: 1954362-74-3

Description

Synthesis Analysis

The synthesis of thiophene derivatives involves various methods, including condensation reactions. Notably, the Gewald reaction, Paal–Knorr reaction, Fiesselmann reaction, and Hinsberg synthesis are significant synthetic routes for obtaining thiophene derivatives. These reactions allow the construction of the thiophene ring system from different substrates .

Molecular Structure Analysis

The molecular structure of 7-Cyclopropyl-benzo[b]thiophene-2-carboxylic acid consists of a benzo[b]thiophene core with a carboxylic acid functional group. The cyclopropyl group is attached to the benzo[b]thiophene ring, imparting unique properties to the compound .

Chemical Reactions Analysis

Upon treatment with strong bases like LDA (lithium diisopropylamide), 7-Cyclopropyl-benzo[b]thiophene-2-carboxylic acid can undergo double deprotonation to yield the 5-lithio derivative. This intermediate serves as a precursor for various 5-substituted derivatives. Additionally, thiophene-2-carboxylic acid has been studied as a substrate in coupling reactions and olefinations .